Itasetron hydrochloride
Itasetron hydrochloride
Brand Name:
Vulcanchem
CAS No.:
127618-28-4
VCID:
VC21169667
InChI:
InChI=1S/C16H20N4O2.ClH/c1-19-11-6-7-12(19)9-10(8-11)17-15(21)20-14-5-3-2-4-13(14)18-16(20)22;/h2-5,10-12H,6-9H2,1H3,(H,17,21)(H,18,22);1H/t10?,11-,12+;
SMILES:
CN1C2CCC1CC(C2)NC(=O)N3C4=CC=CC=C4NC3=O.Cl
Molecular Formula:
C16H21ClN4O2
Molecular Weight:
336.81 g/mol
Itasetron hydrochloride
CAS No.: 127618-28-4
Cat. No.: VC21169667
Molecular Formula: C16H21ClN4O2
Molecular Weight: 336.81 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 127618-28-4 |
|---|---|
| Molecular Formula | C16H21ClN4O2 |
| Molecular Weight | 336.81 g/mol |
| IUPAC Name | N-[(1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl]-2-oxo-3H-benzimidazole-1-carboxamide;hydrochloride |
| Standard InChI | InChI=1S/C16H20N4O2.ClH/c1-19-11-6-7-12(19)9-10(8-11)17-15(21)20-14-5-3-2-4-13(14)18-16(20)22;/h2-5,10-12H,6-9H2,1H3,(H,17,21)(H,18,22);1H/t10?,11-,12+; |
| Standard InChI Key | WKDOOXQPGYZUKZ-YSEZWWCESA-N |
| Isomeric SMILES | CN1[C@@H]2CC[C@H]1CC(C2)NC(=O)N3C4=CC=CC=C4NC3=O.Cl |
| SMILES | CN1C2CCC1CC(C2)NC(=O)N3C4=CC=CC=C4NC3=O.Cl |
| Canonical SMILES | CN1C2CCC1CC(C2)NC(=O)N3C4=CC=CC=C4NC3=O.Cl |
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